methyl 3-(4-cyanotetrahydro-2H-pyran-4-yl)benzoate
Cat. No. B8409828
M. Wt: 245.27 g/mol
InChI Key: ATELEGWYCMFUDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08044049B2
Procedure details
Using methyl 3-(cyanomethyl)benzoate (1.0 g, 5.7 mmol), sodium hydride (60% in oil, 0.69 g, 17 mmol), bis(2-bromoethyl)ether (1.8 g, 6.9 mmol) and dimethyl sulfoxide (12 mL) as starting materials and in the same manner as in Reference Example 31, the title compound (650 mg, 46%) was obtained as a colorless oil.
Name
Yield
46%
Identifiers
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REACTION_CXSMILES
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[C:1]([CH2:3][C:4]1[CH:5]=[C:6]([CH:11]=[CH:12][CH:13]=1)[C:7]([O:9][CH3:10])=[O:8])#[N:2].[H-].[Na+].Br[CH2:17][CH2:18][O:19][CH2:20][CH2:21]Br>CS(C)=O>[C:1]([C:3]1([C:4]2[CH:5]=[C:6]([CH:11]=[CH:12][CH:13]=2)[C:7]([O:9][CH3:10])=[O:8])[CH2:21][CH2:20][O:19][CH2:18][CH2:17]1)#[N:2] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
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reactant
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Smiles
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C(#N)CC=1C=C(C(=O)OC)C=CC1
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Step Two
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Name
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Quantity
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0.69 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Three
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Name
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|
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Quantity
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1.8 g
|
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Type
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reactant
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Smiles
|
BrCCOCCBr
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Step Four
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Name
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|
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Quantity
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12 mL
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Type
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solvent
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Smiles
|
CS(=O)C
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Conditions
Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
C(#N)C1(CCOCC1)C=1C=C(C(=O)OC)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 650 mg | |
| YIELD: PERCENTYIELD | 46% | |
| YIELD: CALCULATEDPERCENTYIELD | 46.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
